SODIUM GERMANATE
CAS No.: 12025-20-6
Cat. No.: VC0174438
Molecular Formula: GeNa2O3
Molecular Weight: 166.62
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12025-20-6 |
|---|---|
| Molecular Formula | GeNa2O3 |
| Molecular Weight | 166.62 |
Introduction
Chemical Structure and Properties
Sodium germanate, also known as sodium metagermanate, has the chemical formula Na₂GeO₃ . It exists as a colorless, crystalline solid with a structure analogous to sodium metasilicate. The compound consists of polymeric anions formed by vertex-sharing tetrahedra with a three-dimensional network of [GeO₄] tetrahedral chains . This structure contains both bridging oxygen (BO) and nonbridging oxygen (NBO) bonds, where alkali atoms are linked . The addition of sodium cations (Na⁺) disrupts the Ge-O-Ge bridging bonds, resulting in the formation of nonbridging oxygen .
Sodium germanate exists in an orthorhombic crystal structure with space group Cmc2₁ and unit cell lattice parameters of a = 10.845 Å, b = 6.224 Å, and c = 4.918 Å . The compound shares structural similarities with sodium silicate (Na₂SiO₃) and lithium germanate (Li₂GeO₃) .
Physical and Chemical Properties
The physical and chemical properties of sodium germanate are summarized in the following table:
The compound is highly soluble in water, making it suitable for aqueous-based applications and processes . Its high melting point indicates strong intermolecular forces and thermal stability, which can be advantageous for high-temperature applications .
Synthesis Methods
Sodium germanate can be synthesized through several methods, with high-temperature fusion being the most common approach. The primary synthetic routes are detailed below.
Fusion of Germanium Oxide and Sodium Hydroxide
The most common method involves the high-temperature fusion of germanium oxide (GeO₂) with sodium hydroxide (NaOH). The reaction proceeds as follows:
2NaOH + GeO₂ → Na₂GeO₃ + H₂O
In this process, an intermediate protonated derivative, sodium hydrogen germanate (NaHGeO₃), is formed, which is water-soluble. The reaction conditions are carefully controlled to ensure complete conversion and high purity of the final product.
Carbonate Route
Another synthesis route involves the reaction of sodium carbonate with germanium oxide at elevated temperatures:
This reaction is typically carried out at approximately 900°C for 12 hours to ensure complete conversion . This method is particularly useful for producing powder forms of sodium germanate.
Applications
Sodium germanate finds applications across various fields due to its unique properties and versatility.
Chemical Synthesis
The primary application of sodium germanate is as a precursor in the synthesis of other germanium compounds. Its water solubility and reactivity make it a valuable starting material for preparing various germanium-based materials.
Glass Industry
Germanate glasses have potential applications as optical fibers due to their excellent optical properties . The addition of sodium oxide to germanium oxide creates glasses with unique characteristics, including increased refractive index and volume density .
Materials Science
Sodium germanate is utilized in the production of germanium-based materials, including glasses and ceramics with specific optical and electronic properties. These materials can be tailored for specialized applications by varying composition and processing conditions.
Energy Applications
Research has shown that sodium germanate exhibits significant piezoelectric coefficients under applied pressure, suggesting potential applications in energy harvesting devices . This property could be leveraged for developing energy-efficient technologies in the future.
Research Findings
Scientific investigations into sodium germanate have revealed several interesting phenomena and properties that contribute to its potential applications.
Germanate Anomaly
One of the most notable characteristics of germanate glasses is the "germanate anomaly," which refers to the nonmonotonic compositional scaling of properties exhibited by alkali germanate glasses . This anomaly manifests as extrema in physical properties with changes in composition, marking germanate glasses as anomalous compared to their silicate analogues .
Structural and Electronic Transitions Under Pressure
Research has demonstrated that sodium germanate undergoes significant structural and electronic transitions under compressive isotropic pressure. At approximately 20 GPa, the compound exhibits a structural phase transition from orthorhombic to tetragonal crystal structure . Concurrently, an electronic transition from indirect to direct band gap occurs, which plays a key role in enhancing the optical properties of the material .
The pressure-dependent properties of sodium germanate are summarized in the following table:
The bond angles and bond lengths also change significantly with increasing pressure. At 15 GPa, the Ge-O-Ge bond angle is approximately 114°, which decreases rapidly to 105.1° at 20 GPa, confirming the structural phase transition .
Thermodynamic Properties
Studies have shown that sodium germanate follows Debye's low-temperature specific heat law and transitions to the classical thermodynamic Dulong-Petit law at high temperatures . This behavior provides insights into the thermal properties and energy storage capabilities of the material.
Piezoelectric Properties
Sodium germanate exhibits significant electric responses in the form of a piezoelectric coefficient under applied pressure . This property suggests that the compound could be a potential material for energy harvesting in future energy-efficient devices .
Effects of Doping
The properties of sodium germanate can be significantly altered through doping with various elements, particularly rare earth ions.
Cerium Doping
Studies on CeO₂-doped sodium germanate glasses have provided valuable insights into glass structure and properties. Research has shown that cerium ions are reduced from Ce⁴⁺ to Ce³⁺ when incorporated into the glass network . The presence of Ce³⁺ ions results in characteristic 4f → 5d electronic transitions at 360 nm when excited with a 280 nm pulsed laser .
Spectroscopic analyses of cerium-doped sodium germanate glasses reveal the presence of GeO₆ and GeO₄ groups, as well as Q² and Q³ units in glasses with low alkali content . The density and elastic parameters of these glasses show a nonlinear tendency in physical properties as a function of Na₂O content .
Ytterbium-Erbium Doping
Research has also been conducted on sodium-germanate glasses doped with ytterbium and erbium. The structure of these glasses has been studied using Raman spectroscopy, revealing interesting effects when additional components like Nb₂O₅ and P₂O₅ are introduced .
Comparison with Similar Compounds
Sodium germanate shares similarities with several other compounds, particularly those containing silicon or other group IV elements. Understanding these similarities and differences provides context for the unique properties of sodium germanate.
Comparative Analysis
The structural similarities between sodium germanate and sodium silicate are particularly notable. Both compounds consist of polymeric anions formed by vertex-sharing tetrahedra, but sodium germanate exhibits unique behavior such as the germanate anomaly .
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